(5-Cyclopropylisoxazol-3-yl)(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (5-cyclopropyl-1,2-oxazol-3-yl)-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C17H21N5O3/c1-21(2)15-5-6-16(19-18-15)24-12-7-8-22(10-12)17(23)13-9-14(25-20-13)11-3-4-11/h5-6,9,11-12H,3-4,7-8,10H2,1-2H3
• InChI Key: YAZPXTCUSGMNJK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)C3=NOC(=C3)C4CC4
• Molecular Formula: C17H21N5O3
• Molecular Weight: 343.4 g/mol

Description

(5-Cyclopropylisoxazol-3-yl)(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H21N5O3 and its molecular weight is 343.387. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research into the synthesis of heterocyclic compounds, such as isoxazoles, pyridazines, and pyrazoles, has been ongoing, with methodologies focusing on the development of novel compounds that can serve as intermediates for further chemical transformations or as potential candidates for biological activity screening. For instance, the synthesis of 5-amino-3-(pyrrol-2-yl)isoxazoles through reactions involving hydroxylamine and various pyrroles highlights the versatility of these heterocycles in synthetic organic chemistry (Sobenina et al., 2005).

Molecular Docking and Biological Activity Studies

Another area of application involves the molecular docking studies of heterocyclic compounds to predict their interactions with biological targets. For example, research on 1,3-oxazole clubbed with pyridyl-pyrazolines for anticancer and antimicrobial activities involves synthesizing compounds and evaluating their biological potency through molecular docking and in vitro studies (Katariya et al., 2021).

Antimicrobial and Antioxidant Activity Evaluation

Compounds containing heterocyclic moieties have been synthesized and assessed for their antimicrobial and antioxidant properties. Studies often explore the structure-activity relationships to understand how different substitutions on the heterocyclic frameworks influence biological activity. For instance, the synthesis and evaluation of tri-substituted pyrazoles for their antibacterial and antioxidant activities illustrate the potential of these compounds in medicinal chemistry (Lynda, 2021).